[3-(Aminomethyl)-4-methylmorpholin-3-yl]methanol

• IUPAC Name: [3-(aminomethyl)-4-methylmorpholin-3-yl]methanol
• InChI: InChI=1S/C7H16N2O2/c1-9-2-3-11-6-7(9,4-8)5-10/h10H,2-6,8H2,1H3
• InChI Key: NMYQYBRQAVESCN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOCC1(CN)CO
• Molecular Formula: C7H16N2O2
• Molecular Weight: 160.21 g/mol
• CAS RN: 2106567-27-3

Description

“[3-(Aminomethyl)-4-methylmorpholin-3-yl]methanol” is a chemical compound with the CAS Number: 2106567-27-3. It has a molecular weight of 160.22. The IUPAC name for this compound is (3-(aminomethyl)-4-methylmorpholin-3-yl)methanol. The InChI code for this compound is 1S/C7H16N2O2/c1-9-2-3-11-6-7(9,4-8)5-10/h10H,2-6,8H2,1H3.

Molecular Structure Analysis

The molecular structure of “[3-(Aminomethyl)-4-methylmorpholin-3-yl]methanol” can be represented by the InChI code 1S/C7H16N2O2/c1-9-2-3-11-6-7(9,4-8)5-10/h10H,2-6,8H2,1H3.

It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Methanol in Fuel and Energy Systems

• Methanol as a Fuel Additive : Research on the use of methanol and its derivatives, such as methyl tert-butyl ether (MTBE), highlights the role of methanol-based additives in enhancing fuel performance and reducing emissions. Methanol's application in MTBE synthesis demonstrates its value in improving the anti-knocking properties of gasoline, contributing to cleaner combustion and environmental sustainability (Bielański et al., 2003).

• Methanol in Hydrogen Production : Methanol serves as a promising source for hydrogen production, a clean energy carrier. Studies have compared various methanol reforming processes, indicating the efficiency of copper-based catalysts in producing high-purity hydrogen. This application underlines methanol's potential in fostering a hydrogen economy and contributing to sustainable energy solutions (García et al., 2021).

Environmental and Technological Applications

• Methanol in Environmental Monitoring : The use of methanol as a marker for assessing the condition of solid insulation in power transformers showcases its utility in environmental monitoring. This application leverages methanol's properties for diagnosing and preventing equipment failure, contributing to the reliability of electrical infrastructure (Jalbert et al., 2019).

• Methanol in Atmospheric Chemistry : The role of methanol in the atmosphere, particularly its impact on air quality and chemical composition, has been explored through ecosystem-scale studies. Methanol emissions from plants and their interaction with atmospheric chemistry highlight its significance in understanding and managing environmental processes (Wohlfahrt et al., 2015).

Safety and Hazards

The safety information for “[3-(Aminomethyl)-4-methylmorpholin-3-yl]methanol” includes several hazard statements: H302, H312, H315, H318, H332, H335. The precautionary statements include: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P363, P403+P233, P405, P501.